Cas no 1806426-02-7 (3-Fluoro-2-methyl-6-nitroanisole)

• Product Name: 3-Fluoro-2-methyl-6-nitroanisole
• CAS No: 1806426-02-7
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5007901
• Update Time: 2025-06-18

3-Fluoro-2-methyl-6-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methyl-6-nitroanisole

• Inchi： 1S/C8H8FNO3/c1-5-6(9)3-4-7(10(11)12)8(5)13-2/h3-4H,1-2H3
• InChI Key： SZVYCCRGBJFVDA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 2.2
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-Fluoro-2-methyl-6-nitroanisole

Introduction to 3-Fluoro-2-methyl-6-nitroanisole (CAS No. 1806426-02-7)

3-Fluoro-2-methyl-6-nitroanisole (CAS No. 1806426-02-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which includes a fluoro group, a methyl group, and a nitro group attached to an anisole ring. The combination of these functional groups imparts specific reactivity and stability profiles that make it an attractive candidate for a wide range of chemical processes.

The molecular formula of 3-Fluoro-2-methyl-6-nitroanisole is C₉H₉FNO₃, with a molecular weight of approximately 194.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as anisole and fluorinated derivatives. The synthesis process involves multiple steps, including nitration, fluorination, and methylation, each of which requires careful control of reaction conditions to ensure high yields and purity.

In the context of pharmaceutical research, 3-Fluoro-2-methyl-6-nitroanisole has shown promise as an intermediate in the synthesis of novel drug candidates. The presence of the fluoro and nitro groups can significantly influence the pharmacological properties of the final product, such as solubility, metabolic stability, and binding affinity to target receptors. Recent studies have explored the use of this compound in the development of anti-inflammatory agents, antiviral drugs, and anticancer therapies. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives based on 3-Fluoro-2-methyl-6-nitroanisole, which exhibited potent anti-inflammatory activity in vitro and in vivo.

Beyond pharmaceutical applications, 3-Fluoro-2-methyl-6-nitroanisole has also found utility in materials science. The unique electronic properties conferred by the fluoro and nitro groups make it suitable for use in the development of advanced functional materials, such as organic semiconductors and optoelectronic devices. A 2020 study published in the Journal of Materials Chemistry C demonstrated the use of this compound as a building block for the synthesis of conjugated polymers with enhanced charge transport properties. These polymers showed promising performance in organic photovoltaic cells and field-effect transistors.

The physical properties of 3-Fluoro-2-methyl-6-nitroanisole, including its melting point, boiling point, and solubility characteristics, are crucial for its handling and application in various processes. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. It is important to note that while 3-Fluoro-2-methyl-6-nitroanisole is not classified as a hazardous material under current regulations, appropriate safety measures should be followed during handling to ensure worker safety.

In terms of environmental impact, recent studies have focused on the biodegradability and ecotoxicity of compounds similar to 3-Fluoro-2-methyl-6-nitroanisole. A 2019 study published in the Journal of Environmental Science and Health evaluated the biodegradation potential of several fluoronitroaromatic compounds in soil and water environments. The results indicated that while these compounds can be biodegraded under certain conditions, their persistence in the environment may still pose some concerns. Therefore, ongoing research is essential to develop more environmentally friendly alternatives or disposal methods.

The market demand for 3-Fluoro-2-methyl-6-nitroanisole has been steadily increasing due to its diverse applications and growing interest from both academic and industrial sectors. Key players in the chemical industry are investing in research and development to optimize synthesis routes and explore new applications for this compound. For example, major pharmaceutical companies are collaborating with academic institutions to investigate the potential therapeutic uses of derivatives based on 3-Fluoro-2-methyl-6-nitroanisole. Additionally, material science companies are exploring its use in next-generation electronic devices.

In conclusion, 3-Fluoro-2-methyl-6-nitroanisole (CAS No. 1806426-02-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an attractive candidate for drug discovery, materials development, and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and related fields.